Cas no 1245645-50-4 (Ethyl 1-(3-methoxyphenyl)-1H-1,2,4-triazole-3-carboxylate)

• Product Name: Ethyl 1-(3-methoxyphenyl)-1H-1,2,4-triazole-3-carboxylate
• CAS No: 1245645-50-4
• MF: C₁₂H₁₃N₃O₃
• MW: 247.249922513962
• MDL: MFCD13195266
• CID: 1035166
• PubChem ID: 71304237
• Update Time: 2025-11-01

Ethyl 1-(3-methoxyphenyl)-1H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(3-methoxyphenyl)-1H-1,2,4-triazole-3-carboxylate
• ethyl 1-(3-methoxyphenyl)-1,2,4-triazole-3-carboxylate
• 1245645-50-4
• DB-351229
• DTXSID80745200
• Ethyl1-(3-methoxyphenyl)-1H-1,2,4-triazole-3-carboxylate

• MDL： MFCD13195266
• Inchi： 1S/C12H13N3O3/c1-3-18-12(16)11-13-8-15(14-11)9-5-4-6-10(7-9)17-2/h4-8H,3H2,1-2H3
• InChI Key： UTXDEGUMNFEZOQ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)N1C=NC(C(=O)OCC)=N1

Computed Properties

• Exact Mass: 247.09569129g/mol
• Monoisotopic Mass: 247.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on Ethyl 1-(3-methoxyphenyl)-1H-1,2,4-triazole-3-carboxylate

Comprehensive Overview of Ethyl 1-(3-methoxyphenyl)-1H-1,2,4-triazole-3-carboxylate (CAS No. 1245645-50-4)

Ethyl 1-(3-methoxyphenyl)-1H-1,2,4-triazole-3-carboxylate (CAS No. 1245645-50-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This 1,2,4-triazole derivative is characterized by its unique molecular structure, combining a methoxyphenyl group with an ethyl carboxylate moiety. Its versatility makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel antifungal agents and enzyme inhibitors.

The growing interest in heterocyclic compounds like Ethyl 1-(3-methoxyphenyl)-1H-1,2,4-triazole-3-carboxylate aligns with current trends in drug discovery, where researchers prioritize molecules with high binding affinity and low toxicity. Recent studies highlight its potential applications in cancer therapy, as 1,2,4-triazole scaffolds are known to modulate key cellular pathways. Additionally, its methoxy group enhances solubility, a critical factor in drug formulation and bioavailability optimization.

From an industrial perspective, CAS No. 1245645-50-4 is often discussed in forums focusing on green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalytic methods to produce this compound, addressing concerns about chemical waste and energy consumption. Its role in crop protection formulations also ties into broader discussions about precision agriculture and pesticide efficiency.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize Ethyl 1-(3-methoxyphenyl)-1H-1,2,4-triazole-3-carboxylate, ensuring purity and consistency for research applications. The compound’s stability under various pH conditions makes it suitable for in vitro and in vivo studies, further expanding its utility in life sciences.

Frequently asked questions about this compound include its synthetic routes, patent status, and comparative efficacy against similar triazole derivatives. As the demand for targeted therapeutics grows, CAS No. 1245645-50-4 remains a focal point for innovation in medicinal chemistry and material science.